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Compound of Interest

Compound Name: TVB-3664

Cat. No.: B10824504

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed information and protocols for the use of TVB-3664, a
potent and selective Fatty Acid Synthase (FASN) inhibitor, in cell culture experiments.

Introduction

TVB-3664 is an orally bioavailable, reversible, and selective inhibitor of FASN with
demonstrated anti-tumor activity in various cancer models.[1][2] It acts by blocking the -
ketoacyl synthase (KS) domain of FASN, thereby inhibiting de novo lipogenesis, a metabolic
pathway often upregulated in cancer cells to support rapid proliferation and survival.[3]
Inhibition of FASN by TVB-3664 leads to reduced protein palmitoylation, disruption of
oncogenic signaling pathways such as Akt and Erk1/2, and induction of metabolic stress and
apoptosis in cancer cells.[1][3][4]

Physicochemical Properties and Solubility

Proper handling and solubilization of TVB-3664 are critical for obtaining reliable and
reproducible experimental results.

Table 1: Physicochemical Properties of TVB-3664

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b10824504?utm_src=pdf-interest
https://www.benchchem.com/product/b10824504?utm_src=pdf-body
https://www.benchchem.com/product/b10824504?utm_src=pdf-body
https://www.invivochem.com/tvb-3664.html
https://www.medchemexpress.com/TVB-3664.html
https://www.medkoo.com/products/14572
https://www.benchchem.com/product/b10824504?utm_src=pdf-body
https://www.invivochem.com/tvb-3664.html
https://www.medkoo.com/products/14572
https://pmc.ncbi.nlm.nih.gov/articles/PMC5973868/
https://www.benchchem.com/product/b10824504?utm_src=pdf-body
https://www.benchchem.com/product/b10824504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C25H23F3N402 [2]
Molecular Weight 468.47 g/mol [2]
Appearance White to off-white solid [2]
CAS Number 2097262-58-1 [2]
Table 2: Solubility of TVB-3664
Solvent Solubility Notes Reference

~10 mg/mL (~21.35

Use of fresh,
anhydrous DMSO is
recommended as

DMSO M) hygroscopic DMSO [1112]
m
can reduce solubility.
Sonication may be
required.
50 mg/mL (106.73 Sonication is
DMSO [5]
mM) recommended.
Use of fresh DMSO is
94 mg/mL (~200.65 critical as moisture
DMSO [6]
mM) can decrease
solubility.
Ethanol 50 mg/mL [6]
Water Insoluble [6]

Experimental Protocols

Preparation of TVB-3664 Stock Solution

Materials:

e TVB-3664 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:

» Equilibrate the TVB-3664 powder to room temperature before opening the vial to prevent
moisture condensation.

o Aseptically weigh the desired amount of TVB-3664 powder.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM, 20 mM, or 50 mM). It is highly recommended to use newly opened DMSO.[2]

» Vortex the solution thoroughly to dissolve the compound. If necessary, sonicate the solution
in a water bath for short intervals to aid dissolution.[2][5]

e Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles.[1]

» Store the stock solution aliquots at -20°C or -80°C.[1]

Table 3: Storage and Stability of TVB-3664 Solutions

Storage Condition Shelf Life Reference
Powder at -20°C 3 years [2]

Powder at 4°C 2 years [2]

In solvent at -80°C 6 months to 2 years [11[2]

In solvent at -20°C 1 month to 1 year [1112]

Preparation of Working Solutions for Cell Culture
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Materials:

e TVB-3664 stock solution (e.g., 10 mM in DMSO)

o Complete cell culture medium appropriate for the cell line

o Sterile tubes

Protocol:

e Thaw a single-use aliquot of the TVB-3664 stock solution at room temperature.

o Calculate the volume of stock solution required to achieve the desired final working
concentration in your cell culture medium.

o Perform a serial dilution of the stock solution in complete cell culture medium to prepare the
final working concentrations. Note: It is crucial to add the stock solution to the medium and
mix immediately to avoid precipitation. The final concentration of DMSO in the cell culture
medium should be kept low (typically < 0.1%) to minimize solvent-induced toxicity.

« Include a vehicle control in your experiments, which consists of the same final concentration
of DMSO in the cell culture medium without the compound.

e Add the freshly prepared working solutions to your cell cultures.

Table 4. Exemplary Working Concentrations of TVB-3664 in Cell Culture
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. Concentration Treatment Observed
Cell Line(s) . Reference
Range Duration Effect
CaCo2, HT?29, Anti-tumor
0-1pum 7 days o [1][2]
LIM2405 activity

Reduced tubulin

palmitoylation

Calu-6, A549 50 nM 48 - 72 hours [6]
and mRNA
expression

Primary

Colorectal
Increased CD36

Cancer (CRC) 0.2 uM 6 days ) [7]
expression

cells (Pt 93, Pt

130)

Signaling Pathway and Experimental Workflow
TVB-3664 Mechanism of Action

TVB-3664 primarily targets Fatty Acid Synthase (FASN), a key enzyme in the de novo
lipogenesis pathway. By inhibiting FASN, TVB-3664 disrupts the synthesis of fatty acids, which
are essential for various cellular processes in cancer cells, including membrane formation,
energy storage, and protein modification. This disruption leads to downstream effects on
several oncogenic signaling pathways.
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Caption: Mechanism of action of TVB-3664 in cancer cells.
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Experimental Workflow for Cell-Based Assays

The following diagram outlines a general workflow for assessing the effects of TVB-3664 on

cultured cells.
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Caption: General experimental workflow for TVB-3664 cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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